Cas no 1315498-83-9 (3-(trans-4-Aminocyclohexyl)propanenitrile)

• Product Name: 3-(trans-4-Aminocyclohexyl)propanenitrile
• CAS No: 1315498-83-9
• MF: C₉H₁₆N₂
• MW: 152.236742019653
• MDL: MFCD30530593
• CID: 5149181
• Update Time: 2025-10-28

3-(trans-4-Aminocyclohexyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-aminocyclohexyl)propanenitrile
• 3-(trans-4-aminocyclohexyl)propanenitrile
• SY293150
• 3-((1R,4r)-4-aminocyclohexyl)propanenitrile
• F50870
• F52029
• 3-(trans-4-Aminocyclohexyl)propanenitrile

• MDL： MFCD30530593
• Inchi： 1S/C9H16N2/c10-7-1-2-8-3-5-9(11)6-4-8/h8-9H,1-6,11H2
• InChI Key： ILAHCOQPDIUSQH-UHFFFAOYSA-N
• SMILES： NC1CCC(CCC#N)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 148
• XLogP3: 0.9
• Topological Polar Surface Area: 49.8

Additional information on 3-(trans-4-Aminocyclohexyl)propanenitrile

Introduction to 3-(trans-4-Aminocyclohexyl)propanenitrile (CAS No. 1315498-83-9)

3-(trans-4-Aminocyclohexyl)propanenitrile, identified by the CAS number 1315498-83-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a cyclohexane ring with an amino group and a nitrile functional group. The trans configuration of the amino group on the cyclohexane ring adds to its stereochemical complexity, making it a valuable molecule for exploring various chemical reactions and biological activities.

The synthesis of 3-(trans-4-Aminocyclohexyl)propanenitrile typically involves multi-step processes, often utilizing techniques such as alkylation, cycloaddition, or hydrogenation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the cyclohexane ring with high precision. These methods not only enhance the yield but also allow for better control over the stereochemistry of the molecule.

The structural features of 3-(trans-4-Aminocyclohexyl)propanenitrile make it a versatile building block in organic synthesis. The nitrile group can be readily converted into other functional groups such as amides or amines, expanding its utility in drug design and material science. In pharmacology, this compound has shown potential as a precursor for bioactive molecules targeting various diseases, including cancer and neurodegenerative disorders.

Recent studies have focused on the biological evaluation of derivatives of 3-(trans-4-Aminocyclohexyl)propanenitrile. For example, researchers have investigated its ability to inhibit specific enzymes involved in metabolic pathways. These findings suggest that the compound could serve as a lead structure for developing novel therapeutic agents. Moreover, computational chemistry approaches, such as molecular docking and dynamics simulations, have provided insights into its binding interactions with target proteins, further guiding its optimization for drug-like properties.

In terms of applications, 3-(trans-4-Aminocyclohexyl)propanenitrile has found uses in both academic research and industrial settings. Its role as an intermediate in the synthesis of complex molecules highlights its importance in chemical libraries used for high-throughput screening. Additionally, its stability under various reaction conditions makes it suitable for large-scale production processes.

The exploration of 3-(trans-4-Aminocyclohexyl)propanenitrile's properties continues to be an active area of research. With ongoing advancements in synthetic methodologies and bioassay techniques, this compound is expected to play an increasingly important role in advancing chemical science and drug discovery.